Cas no 1214373-84-8 (3-Fluorobiphenyl-5-acetonitrile)

• Product Name: 3-Fluorobiphenyl-5-acetonitrile
• CAS No: 1214373-84-8
• MF: C₁₄H₁₀FN
• MW: 211.234306812286
• CID: 4997988
• Update Time: 2025-05-20

3-Fluorobiphenyl-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-fluorobiphenyl-5-acetonitrile
• 3-Fluorobiphenyl-5-acetonitrile

• Inchi： 1S/C14H10FN/c15-14-9-11(6-7-16)8-13(10-14)12-4-2-1-3-5-12/h1-5,8-10H,6H2
• InChI Key： HZCJMXIHTBCVDA-UHFFFAOYSA-N
• SMILES： FC1=CC(CC#N)=CC(=C1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Fluorobiphenyl-5-acetonitrile

Introduction to 3-Fluorobiphenyl-5-acetonitrile (CAS No: 1214373-84-8)

3-Fluorobiphenyl-5-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No) 1214373-84-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the biphenyl family, characterized by a benzene ring fused with another benzene ring, and it incorporates a fluorine atom at the 3-position and a nitrile group at the 5-position. The presence of these functional groups imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential building block for various bioactive molecules.

The biphenyl core structure is well-known for its stability and versatility in medicinal chemistry. The introduction of a fluorine atom at the 3-position enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the nitrile group at the 5-position serves as a versatile handle for further functionalization, enabling chemists to modify the compound into more complex structures. These features make 3-Fluorobiphenyl-5-acetonitrile a promising candidate for developing novel therapeutic agents.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced binding affinity and improved pharmacokinetic profiles. Studies have demonstrated that fluorine atoms can modulate electronic and steric properties, leading to more effective interactions with biological targets. For instance, fluorinated biphenyl derivatives have been explored as potential candidates for treating neurological disorders, cancer, and infectious diseases. The specific substitution pattern of 3-Fluorobiphenyl-5-acetonitrile positions it as a key intermediate in synthesizing fluorinated analogs of existing drugs, which may offer improved efficacy and reduced side effects.

One of the most compelling aspects of 3-Fluorobiphenyl-5-acetonitrile is its role in the development of agrochemicals. Fluorinated compounds often exhibit enhanced pesticidal and herbicidal activities due to their ability to interact more effectively with biological targets in pests. Researchers have reported that biphenyl derivatives with fluorine substituents demonstrate potent activity against various plant pathogens. The nitrile group in 3-Fluorobiphenyl-5-acetonitrile can be further modified to introduce additional functional groups that enhance its bioactivity. This makes it a valuable starting material for designing next-generation agrochemicals that are more effective and environmentally friendly.

The synthesis of 3-Fluorobiphenyl-5-acetonitrile typically involves multi-step organic reactions, including halogenation, nitrile formation, and cross-coupling reactions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of complex biphenyl frameworks, making it feasible to produce derivatives with precise substitution patterns.

Recent advances in computational chemistry have also played a crucial role in understanding the properties of 3-Fluorobiphenyl-5-acetonitrile. Molecular modeling studies have provided insights into how fluorine substitution affects the electronic distribution and steric environment of the molecule. These insights are invaluable for guiding medicinal chemists in designing new analogs with optimized pharmacological properties. Additionally, computational methods have been used to predict potential drug-target interactions, helping researchers prioritize candidates for further experimental validation.

In clinical research, 3-Fluorobiphenyl-5-acetonitrile has been investigated as a precursor for developing small-molecule inhibitors targeting specific enzymes involved in disease pathways. For example, studies have explored its potential use in creating kinase inhibitors, which are widely used in cancer therapy. The ability to introduce diverse functional groups into the biphenyl core allows for fine-tuning of binding affinity and selectivity. This flexibility is essential for designing molecules that effectively inhibit disease-causing enzymes without affecting off-target proteins.

The agrochemical industry has also benefited from the use of fluorinated biphenyl derivatives. These compounds often exhibit improved persistence and resistance to degradation, making them more effective at controlling pests over longer periods. Furthermore, their lower toxicity profile compared to traditional pesticides has made them an attractive option for sustainable agriculture. Research continues to explore new applications of compounds like 3-Fluorobiphenyl-5-acetonitrile in developing eco-friendly solutions for crop protection.

From a regulatory perspective, ensuring the safety and efficacy of compounds like 3-Fluorobiphenyl-5-acetonitrile is paramount. Rigorous testing is conducted to evaluate their potential effects on human health and the environment. Regulatory agencies require comprehensive data on toxicity, biodegradability, and other relevant parameters before approving their use in pharmaceuticals or agrochemicals. This ensures that only safe and effective products reach the market.

In conclusion,3-Fluorobiphenyl-5-acetonitrile (CAS No: 1214373-84-8) is a versatile compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules with improved pharmacological properties. As research continues to uncover new uses for fluorinated aromatic compounds,3-Fluorobiphenyl-5-acetonitrile is likely to play an increasingly important role in developing innovative solutions for health and agriculture.